3-(3-chlorobenzyl)-7-(4-fluorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 2-[(3-chlorophenyl)methyl]-7-(4-fluorophenyl)-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C21H14ClFN4O3/c1-25-18-17(19(28)27(21(25)29)10-12-3-2-4-14(22)9-12)26-11-16(30-20(26)24-18)13-5-7-15(23)8-6-13/h2-9,11H,10H2,1H3
• InChI Key: LFKFUIQGCNUCPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC(=CC=C3)Cl)N4C=C(OC4=N2)C5=CC=C(C=C5)F
• Molecular Formula: C21H14ClFN4O3
• Molecular Weight: 424.8 g/mol

Description

3-(3-chlorobenzyl)-7-(4-fluorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H14ClFN4O3 and its molecular weight is 424.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

Research involving similar purine analogues has shown significant interest in synthesizing derivatives for antiviral applications. For instance, studies have explored the synthesis of sugar-modified nucleoside derivatives of the purine analogue "5-amino-3-beta-D-ribofuranosylthiazolo[4,5-d]pyrimidine-2,7-dione" and its phosphorylated forms for antiviral activity against viruses like the Semliki Forest virus, demonstrating the potential antiviral capacities of purine derivatives (Kini et al., 1991).

Anticancer and Anti-Proliferative Agents

The search for anticancer agents has led to the development of novel fused triazolo and pyrrolo purine derivatives, tested for their anti-proliferative activity against various human cancer cell lines. Some derivatives have shown comparable activity to standard drugs like doxorubicin against specific cell lines, indicating the importance of purine structures in designing anticancer agents (Sucharitha et al., 2021).

Antibacterial Activity

Purine derivatives have also been studied for their potent antibacterial activities. For instance, a study on fluoroquinolones with m-aminophenyl groups as novel N-1 substituents demonstrated significantly potent antibacterial activities against both Gram-positive and Gram-negative bacteria, highlighting the structural features critical for antibacterial efficacy (Kuramoto et al., 2003).